C.I. Direct Blue 2 C.I. Direct Blue 2 Direct blue 2 is a dark blue-black powder. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 2429-73-4
VCID: VC0523739
InChI: InChI=1S/C32H24N6O11S3.3Na/c33-20-6-1-18-12-26(51(44,45)46)29(31(39)24(18)14-20)37-35-21-7-2-16(3-8-21)17-4-9-22(10-5-17)36-38-30-27(52(47,48)49)13-19-11-23(50(41,42)43)15-25(34)28(19)32(30)40;;;/h1-15,39-40H,33-34H2,(H,41,42,43)(H,44,45,46)(H,47,48,49);;;/q;3*+1/p-3
SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)[O-])N=NC5=C(C6=C(C=C(C=C6C=C5S(=O)(=O)[O-])S(=O)(=O)[O-])N)O.[Na+].[Na+].[Na+]
Molecular Formula: C32H21N6Na3O11S3
Molecular Weight: 830.7 g/mol

C.I. Direct Blue 2

CAS No.: 2429-73-4

Inhibitors

VCID: VC0523739

Molecular Formula: C32H21N6Na3O11S3

Molecular Weight: 830.7 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

C.I. Direct Blue 2 - 2429-73-4

CAS No. 2429-73-4
Product Name C.I. Direct Blue 2
Molecular Formula C32H21N6Na3O11S3
Molecular Weight 830.7 g/mol
IUPAC Name trisodium;5-amino-3-[[4-[4-[(7-amino-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl]phenyl]phenyl]diazenyl]-4-hydroxynaphthalene-2,7-disulfonate
Standard InChI InChI=1S/C32H24N6O11S3.3Na/c33-20-6-1-18-12-26(51(44,45)46)29(31(39)24(18)14-20)37-35-21-7-2-16(3-8-21)17-4-9-22(10-5-17)36-38-30-27(52(47,48)49)13-19-11-23(50(41,42)43)15-25(34)28(19)32(30)40;;;/h1-15,39-40H,33-34H2,(H,41,42,43)(H,44,45,46)(H,47,48,49);;;/q;3*+1/p-3
Standard InChIKey FKVXIGHJGBQFIH-BOXWNSCSSA-K
SMILES C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)[O-])N=NC5=C(C6=C(C=C(C=C6C=C5S(=O)(=O)[O-])S(=O)(=O)[O-])N)O.[Na+].[Na+].[Na+]
Canonical SMILES C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)[O-])N=NC5=C(C6=C(C=C(C=C6C=C5S(=O)(=O)[O-])S(=O)(=O)[O-])N)O.[Na+].[Na+].[Na+]
Appearance Solid powder
Physical Description Direct blue 2 is a dark blue-black powder. (NTP, 1992)
Description Direct blue 2 is a dark blue-black powder. (NTP, 1992)
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility 10 to 50 mg/mL at 64° F (NTP, 1992)
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms C.I. Direct Blue 2; CCRIS 6236; Direct Blue 2; Pontamine Diazo Black BHSW; NSC 75779; NSC-75779; NSC75779; Dianil Dark Blue H;
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